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Compound of Interest

Compound Name:
4-Methyl-5-imidazolemethanol

hydrochloride

Cat. No.: B147302 Get Quote

Essential Safety and Handling Guide for 4-
Methyl-5-imidazolemethanol hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Methyl-5-imidazolemethanol hydrochloride
(CAS No: 38585-62-5). Adherence to these procedures is vital for ensuring laboratory safety

and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methyl-5-imidazolemethanol hydrochloride is classified as a hazardous chemical that can

cause skin irritation, serious eye irritation, and respiratory irritation.[1][2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment
Standards and
Specifications

Eye/Face Protection
Chemical safety goggles or

eyeglasses with side shields.

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.

Consult glove manufacturer's

compatibility data.

Respiratory Protection

A NIOSH-approved N95 dust

mask is recommended,

especially when handling the

powder and there is a risk of

dust generation.[3]

Use in a well-ventilated area is

required.[1][2]

Safe Handling and Operational Plan
Proper handling procedures are essential to minimize the risk of exposure and contamination.

Step-by-Step Handling Protocol:

Preparation:

Ensure a safety shower and eyewash station are readily accessible and in close proximity

to the workstation.[1]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

weighing or transferring the powder.

Gather all necessary PPE as specified in Table 1 and inspect for any damage before use.

Handling:

Avoid direct contact with the chemical. Do not breathe in the dust.[1]

Wash hands, face, and any exposed skin thoroughly after handling.[1]
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Avoid eating, drinking, or smoking in the work area.

Keep the container tightly closed when not in use.[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1][4]

Keep away from incompatible materials such as strong oxidizing agents.[1][2]

Protect from moisture.

Emergency Procedures and First Aid
In case of accidental exposure, immediate action is critical.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops or persists.[1][2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If you

feel unwell, seek medical attention.[1][2]

Ingestion
Clean mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Disposal Plan
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Proper disposal of 4-Methyl-5-imidazolemethanol hydrochloride and its containers is crucial

to prevent environmental contamination.

Disposal Protocol:

Waste Collection:

Collect waste chemical in a suitable, labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted.

Disposal:

Dispose of the contents and container at an approved waste disposal plant.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 4-Methyl-5-
imidazolemethanol hydrochloride from receipt to disposal.
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Caption: Workflow for Safe Handling of 4-Methyl-5-imidazolemethanol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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